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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188

An In-depth Technical Guide to Ethyl Diphenylphosphinate for Researchers and Drug
Development Professionals

Introduction

Ethyl diphenylphosphinate (CAS No. 719-80-2), also known as diphenylphosphinous acid
ethyl ester or ethoxydiphenylphosphine, is an organophosphorus compound with significant
applications in synthetic chemistry.[1] Its unique reactivity, stemming from a trivalent
phosphorus atom bonded to an ethoxy group and two phenyl groups, makes it a valuable
reagent and intermediate.[2] This technical guide provides a comprehensive overview of its
properties, synthesis, applications, and safety considerations, with a focus on its relevance to
researchers, scientists, and professionals in drug development.

Core Properties and Identification

The fundamental properties of ethyl diphenylphosphinate are summarized below, providing
key data for its identification and use in experimental settings.
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Property Value Reference(s)

CAS Number 719-80-2 [1]

Molecular Formula C14H150P or (CeHs)2POC2Hs [1]

Molecular Weight 230.24 g/mol [1]
Clear, colorless to light yellow

Appearance . [2][3]
liquid

Density 1.066 g/mL at 25 °C [1]

Boiling Point 179-180 °C at 14 mmHg [3]

Refractive Index n20/D 1.59 [1]

_ >113 °C (>235.4 °F) - closed

Flash Point [1]
cup

Solubility Soluble in chloroform [3]
JCRCPEDXAHDCAJ-

InChl Key [11[3]

UHFFFAOYSA-N

SMILES String CCOP(clcccecl)c2ccecec2 [1]

Chemical Structure
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Caption: Chemical structure of Ethyl Diphenylphosphinate.
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Experimental Protocols
Synthesis of Ethyl Diphenylphosphinate

The synthesis of ethyl diphenylphosphinate is commonly achieved through the reaction of a
diphenylphosphinous halide with ethanol in the presence of a base to neutralize the resulting
acid.[2][4]

Materials:

e Diphenylphosphinous chloride (or chlorodiphenylphosphine)
e Anhydrous ethanol

o Pyridine (or another suitable base)

e Anhydrous ether (as solvent)

Procedure:

A solution of diphenylphosphinous chloride in anhydrous ether is prepared in a reaction
vessel under an inert atmosphere (e.g., argon or nitrogen).

» A solution of anhydrous ethanol and pyridine in ether is prepared separately.[5]

o The ethanol/pyridine solution is added dropwise to the stirred diphenylphosphinous chloride
solution at room temperature.[5]

e The reaction mixture is stirred for a specified period (e.g., one hour) to ensure complete
reaction.[6]

e The resulting precipitate (pyridinium hydrochloride) is removed by filtration.
o The filtrate is washed, and the ether is evaporated to yield the crude product as an oil.[5]

 Purification is performed by distillation under reduced pressure (e.g., Kugelrohr or Vigreux
column) to obtain high-purity ethyl diphenylphosphinate.[5]
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Caption: General workflow for the synthesis of Ethyl Diphenylphosphinate.

Applications in Research and Development

Ethyl diphenylphosphinate is a versatile compound with primary applications as a synthetic
intermediate and as a ligand in catalysis.

Ligand in Cross-Coupling Reactions
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Ethyl diphenylphosphinate serves as a crucial ligand in numerous palladium-catalyzed cross-
coupling reactions.[1] These reactions are fundamental in organic synthesis for the formation of
carbon-carbon and carbon-heteroatom bonds, which are central to the construction of complex
molecular frameworks found in many pharmaceutical agents. Its utility has been demonstrated
In reactions such as:

e Suzuki-Miyaura Coupling[1]

e Heck Reaction[1]

e Sonogashira Coupling[1]

e Buchwald-Hartwig Cross Coupling[1]
 Stille Coupling[1]

e Negishi Coupling[1]

In these catalytic cycles, the phosphinite ligand coordinates to the metal center (e.g.,
palladium), influencing its electronic properties and steric environment. This modulation is
critical for facilitating the key steps of oxidative addition, transmetalation, and reductive
elimination, thereby improving reaction efficiency, selectivity, and functional group tolerance.
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Caption: Role of phosphinate ligand (L) in a cross-coupling cycle.

Intermediate in Pharmaceutical and Chemical Synthesis

Ethyl diphenylphosphinate is a key intermediate in the synthesis of more complex molecules.
[2] Its controlled reactivity is leveraged for selective functionalization, a critical aspect of multi-
step drug synthesis.[2] It is a precursor for:
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o Pharmaceutical Intermediates: Used to build complex molecular architectures required for
active pharmaceutical ingredients (APIS).[2]

o Photoinitiators: Serves as a precursor for compounds that initiate polymerization reactions
upon exposure to light, which is essential in UV-curing technologies.[2]

e Other Organophosphorus Compounds: It can be a starting material for reactions like the
Michaelis-Arbuzov reaction to produce pentavalent phosphine oxides, such as Ethyl
(diphenylphosphoryl)acetate, another important reagent in organic synthesis.[4]

The broader class of phosphinates and related phosphonates are recognized in drug design as
non-hydrolyzable mimics of natural phosphates or as transition-state analogues for enzymes
that process phosphate and carboxylate substrates.[7][8] This makes them a valuable
structural motif in the development of enzyme inhibitors for various therapeutic targets.[7][8][9]

Safety and Handling

Ethyl diphenylphosphinate requires careful handling due to its potential hazards. The
following table summarizes its safety profile based on GHS classifications.

Hazard Information Details Reference(s)
GHS Pictogram GHSO07 (Exclamation Mark) [1]
Signal Word Warning [1]

H302: Harmful if swallowed.
Hazard Statements H412: Harmful to aquatic life [1]

with long lasting effects.

P264, P270, P273, P301 +

Precautionary Statements [1]
P312, P501

Storage Temperature 2-8°C [1]

Sensitivity Air & Moisture Sensitive [3]

Handling Recommendations:
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» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[10][11]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves (e.g., nitrile),
and eye/face protection (safety goggles and/or face shield).[1][12]

e Inert Atmosphere: Handle and store under an inert atmosphere (e.g., nitrogen or argon) to
prevent degradation from air and moisture.[10]

o First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at
least 15 minutes and seek medical attention.[12] If inhaled, move to fresh air.[12] If
swallowed, rinse mouth and get medical attention.[12]

Spill & Disposal:
o Absorb small spills with an inert material and place in a suitable container for disposal.

» Dispose of contents/container to an approved waste disposal plant in accordance with local,
state, and federal regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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